Cas no 7499-55-0 (Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester)

• Product Name: Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester
• CAS No: 7499-55-0
• MF: C₁₆H₂₄O₂
• MW: 248.360565185547
• CID: 577326
• PubChem ID: 348397
• Update Time: 2025-04-19

Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2,3,5,6-tetramethyl-, 2,2-dimethylpropyl ester
• 2,2-dimethylpropyl 2,3,5,6-tetramethylbenzoate
• 2,3,5,6-Tetramethylbenzoic acid, t-butylmethyl(ester)
• AC1L89GU
• AG-G-98717
• CTK5E0871
• Neopentyl 2,3,5,6-tetramethylbenzoate
• NSC407672
• NSC-407672
• 7499-55-0
• BENZOIC ACID, 2,3,5,6-TETRAMETHYL-, 2,2-DIMETHYLPROPYL ESTER
• UNII-ZZ49Z7P8ES
• Neopentyl 2,3,5,6-tetramethylbenzoate #
• WVOJUBWOSLBWCW-UHFFFAOYSA-N
• ZZ49Z7P8ES
• NSC 407672
• DTXSID10225949

• Inchi： 1S/C16H24O2/c1-10-8-11(2)13(4)14(12(10)3)15(17)18-9-16(5,6)7/h8H,9H2,1-7H3
• InChI Key： WVOJUBWOSLBWCW-UHFFFAOYSA-N
• SMILES： O(C(C1C(C)=C(C)C=C(C)C=1C)=O)CC(C)(C)C

Computed Properties

• Exact Mass: 248.17772
• Monoisotopic Mass: 248.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3